Cas no 1378260-00-4 (methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate)

• Product Name: methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate
• CAS No: 1378260-00-4
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5208714
• PubChem ID: 102547235
• Update Time: 2025-06-20

methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyl-thiazol-5-yl)-propionic acid methyl ester
• methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate

• Inchi： 1S/C8H11NO2S/c1-5(8(10)11-3)7-4-9-6(2)12-7/h4-5H,1-3H3
• InChI Key： BPPHQIXULOJGEP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C1SC(C)=NC=1)C

Additional information on methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate

Methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate (CAS No. 1378260-00-4): A Comprehensive Overview

Methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate, identified by its chemical abstracts service number CAS No. 1378260-00-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and industrial applications. The structural motif of thiazole, characterized by a sulfur atom and a nitrogen atom in a five-membered ring, contributes to the unique electronic and steric properties of this molecule, making it a valuable scaffold for drug discovery and material science.

The chemical structure of methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate consists of a propanoate ester moiety linked to a substituted thiazole ring. The presence of the methyl group at the 2-position of the thiazole ring and the ester functionality at the 2-position of the propanoate side chain introduces specific interactions with biological targets, which can be exploited for therapeutic purposes. This compound has garnered attention due to its potential pharmacological properties, particularly in the context of antimicrobial and anti-inflammatory applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate through various methodologies. One such approach involves the condensation of 2-methylthiophene with methyl acetoacetate in the presence of a suitable catalyst, leading to the formation of the desired thiazole derivative. These synthetic strategies have been optimized to achieve high yields and purity, making the compound accessible for further biological evaluation.

In the realm of medicinal chemistry, thiazole derivatives have been extensively studied for their broad spectrum of biological activities. The unique electronic distribution within the thiazole ring facilitates interactions with biological targets such as enzymes and receptors. For instance, studies have demonstrated that compounds bearing a thiazole core can exhibit inhibitory effects on various enzymes involved in inflammatory pathways. This has spurred interest in developing novel derivatives like methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate as potential therapeutic agents.

One particularly noteworthy area of research involves the exploration of thiazole derivatives as antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has necessitated the discovery of new classes of antimicrobial compounds. Thiazole-based molecules have shown promise in this regard, with several derivatives exhibiting potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. The structural flexibility of methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate allows for modifications that can enhance its antimicrobial efficacy while minimizing toxicity.

Another significant application lies in its potential use as an intermediate in the synthesis of more complex pharmacophores. The ester functionality in methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate provides a versatile handle for further chemical modifications, enabling the construction of hybrid molecules with enhanced biological activity. Such strategies are increasingly employed in drug discovery pipelines to identify novel lead compounds with optimized pharmacokinetic profiles.

The pharmacokinetic properties of methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate are also subjects of interest. In vitro studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies provide crucial insights into how the compound behaves within biological systems and inform its potential for clinical translation. Additionally, computational modeling techniques have been utilized to predict binding affinities and metabolic stability, further aiding in the optimization process.

Recent research has also highlighted the role of thiazole derivatives in modulating immune responses. Compounds such as methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate have been shown to interact with immune cells and influence cytokine production pathways. This has opened up avenues for their use in immunomodulatory therapies, particularly in conditions characterized by dysregulated immune responses such as autoimmune diseases and chronic inflammation.

The industrial significance of methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate extends beyond pharmaceutical applications. Its unique chemical properties make it a valuable building block for materials science research. For instance, derivatives of this compound have been explored as components in organic electronic materials due to their ability to form stable coordination complexes with metal ions. These complexes exhibit interesting optical and electronic properties that are relevant for applications in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced technologies.

In conclusion, methyl 2-(2-methyl-1,3-thiazol-5-yl)propanoate (CAS No. 1378260-00-4) represents a fascinating compound with multifaceted applications across pharmaceuticals and materials science. Its structural features contribute to its diverse biological activities, making it a promising candidate for further investigation. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, compounds like this are poised to play pivotal roles in addressing some of today's most pressing scientific challenges.